Cas no 6338-70-1 (1,1-dioxothiolan-3-amine)

• Product Name: 1,1-dioxothiolan-3-amine
• CAS No: 6338-70-1
• MF: C₄H₉NO₂S
• MW: 135.18475985527
• MDL: MFCD00022545
• CID: 505124
• PubChem ID: 22807
• Update Time: 2025-06-13

1,1-dioxothiolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Aminotetrahydrothiophene 1,1-dioxide
• 1,1-Dioxidotetrahydrothien-3-ylamine
• 1,1-dioxothiolan-3-amine
• 3-aminosulfolane
• 3-Thiophenamine,tetrahydro-, 1,1-dioxide
• 1,1-dioxotetrahydro-thiophen-3-ylamine
• 2-aminosulfolane
• 3-aminotetrahydrothiophene-1,1-dioxide
• 3-Sulfolanylamine
• EINECS 228-730-7
• N-3-Sulfolanylamine
• Tetrahydro-3-thiophenamine 1,1-dioxide
• Tetrahydrothiophen-3-amine 1,1-dioxide
• 3-Aminotetrahydrothiophene1,1-dioxide
• (1,1-dioxotetrahydrothiophen-3-yl)amine
• ALBB-003927
• NSC-40793
• tetrahydrothiophene-3-amine 1,1-dioxide
• NS00044795
• BRN 3933935
• 1,1-dioxidotetrahydro-3-thienylamine
• Tetrahydro-3-thiophenamine 1,1-dioxide, technical grade
• AKOS016039480
• 3-amino-1lambda6-thiolane-1,1-dione
• BS-12820
• CS-0040471
• EN300-33887
• MFCD00022545
• DTXSID60884262
• (+/-) 3-amino-tetrahydrothiophene 1,1-dioxide
• (3R)-1,1-dioxothiolan-3-amine
• BBL012872
• DTXCID60897312
• tetrahydro-1,1-dioxido-3-thienylamine
• PB12042
• P10035
• NSC 40793
• AKOS000200647
• 1,1-dioxido-tetrahydrothien-3-ylamine
• F1294-0035
• STK395034
• (1,1-dioxidotetrahydro-3-thienyl)amine hydrochloride
• (1,1-Dioxidotetrahydro-3-thienyl)amine
• 5-18-09-00474 (Beilstein Handbook Reference)
• 1,1-DIOXO-TETRAHYDRO-1LAMBDA6-THIOPHEN-3-YLAMINE
• 3-AMINO-1LAMBDA6-THIOLANE-11-DIONE
• 3-amino-1,1-dioxotetrahydrothiophene
• 6338-70-1
• Oprea1_545192
• 1,1-dioxotetrahydro-1lambda6-thiophen-3-ylamine
• NSC40793
• 3-THIOPHENAMINE, TETRAHYDRO-, 1,1-DIOXIDE
• SCHEMBL286216
• 1,1-dioxidotetrahydrothiophen-3-ylamine
• 1,1-dioxo-tetrahydro-thiophen-3-ylamine
• 3-AMINO-1??-THIOLANE-1,1-DIONE

• MDL： MFCD00022545
• Inchi： 1S/C4H9NO2S/c5-4-1-2-8(6,7)3-4/h4H,1-3,5H2
• InChI Key： OVKIDXBGVUQFFC-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N)(=O)=O

Computed Properties

• Exact Mass: 135.03500
• Monoisotopic Mass: 135.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 68.54000
• LogP: 0.91330

1,1-dioxothiolan-3-amine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Additional information on 1,1-dioxothiolan-3-amine

Professional Introduction to Compound with CAS No. 6338-70-1 and Product Name: 1,1-dioxothiolan-3-amine

The compound with the CAS number 6338-70-1 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. The product name, 1,1-dioxothiolan-3-amine, provides a detailed molecular description, highlighting its unique structural and functional attributes. This compound belongs to a class of heterocyclic thioethers that exhibit intriguing chemical properties, making it a subject of extensive study in medicinal chemistry.

1,1-dioxothiolan-3-amine is characterized by its dioxothiolane ring system, which is a key feature contributing to its reactivity and potential biological activity. The presence of both oxygen and sulfur atoms in the ring creates a versatile platform for further functionalization, enabling the synthesis of derivatives with tailored properties. This structural motif has been explored in various contexts, including the development of novel therapeutic agents and catalysts.

In recent years, there has been growing interest in the applications of 1,1-dioxothiolan-3-amine due to its potential role in drug discovery. Researchers have leveraged its unique reactivity to develop innovative synthetic pathways for complex molecules. For instance, studies have demonstrated its utility in constructing bioactive scaffolds that mimic natural products and exhibit pharmacological efficacy. The compound’s ability to undergo facile modifications has made it a valuable intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways.

One of the most compelling aspects of 1,1-dioxothiolan-3-amine is its versatility in medicinal chemistry applications. Its dioxothiolane core can be functionalized to produce compounds with diverse biological activities. For example, modifications at the 3-amino group have been shown to enhance binding affinity to specific biological targets, leading to the development of potent drug candidates. Additionally, the oxygen and sulfur atoms within the ring system contribute to hydrogen bonding interactions, which are crucial for molecule-receptor recognition.

Recent advancements in computational chemistry have further illuminated the potential of 1,1-dioxothiolan-3-amine as a building block for drug design. Molecular modeling studies have revealed that derivatives of this compound can effectively interact with biological macromolecules, suggesting their suitability for therapeutic applications. These insights have guided experimental efforts toward optimizing synthetic routes and improving yields of biologically active derivatives.

The pharmaceutical industry has taken note of these developments, with several companies investing in research programs focused on 1,1-dioxothiolan-3-amine derivatives. Preclinical studies have demonstrated promising results in various disease models, underscoring the compound’s therapeutic potential. While further clinical trials are necessary to validate these findings, the preliminary data are encouraging and warrant continued investigation into this promising chemical entity.

Beyond its pharmaceutical applications, 1,1-dioxothiolan-3-amine has shown promise in other areas of chemical research. Its unique reactivity makes it an excellent candidate for developing new catalysts and ligands used in organic synthesis. Researchers have explored its use in transition-metal-catalyzed reactions, where it serves as an effective chelating agent or directing group. These applications highlight the compound’s broad utility beyond traditional medicinal chemistry contexts.

The synthesis of 1,1-dioxothiolan-3-amine itself presents an interesting challenge due to its strained ring system. However, advances in synthetic methodology have made it more accessible than ever before. Modern techniques such as transition-metal-catalyzed cyclizations and organometallic reactions have enabled efficient construction of the dioxothiolane core. These innovations have not only simplified the preparation process but also opened new avenues for structural diversification.

In conclusion, 1 , 1 - dioxothiolan - 3 - amine ( CAS No . 6338 - 70 - 1 ) represents a fascinating chemical entity with significant potential across multiple domains of research and industry . Its unique structural features , coupled with its reactivity , make it a valuable tool for developing novel therapeutics , catalysts , and synthetic intermediates . As research continues to uncover new applications for this compound , its importance is likely to grow further , solidifying its place as a cornerstone of modern chemical innovation .